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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Solubility Data and Solution Preparation

Sardomozide dihydrochloride is soluble in both water and DMSO [1] [2]. The table below summarizes the

quantitative solubility data and typical stock solution concentrations.

- Typical Stock )
Solvent Solubility . Preparation Note
Concentration

DMSO ~10 mg/mL 10 mM [3] Clear solution formed with warming to 60°C [3]
(32.98 mM) [3] [2]. Hygroscopic; use newly opened DMSO [3].

Water ~3.85 mg/mL Information not Clear solution formed with warming to 60°C [3].
(12.70 mM) [3] specific

Experimental Protocols for Stock Solution Preparation

For in vitro assays, you can prepare stock solutions using the following methodologies. Always allow the

product and solvent to warm to room temperature before use.
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Protocol 1: Preparation in DMSO

This is suitable for most cell-based assays, with further dilution into aqueous buffers.

e Calculation: Weigh the required mass of Sardomozide dihydrochloride. To prepare 1 mL of a 10
mg/mL stock solution, use 10 mg of the compound.

¢ Dissolution: Add the pre-warmed DMSO directly to the powder.

e Mixing: Vortex or sonicate the mixture briefly, with warming to 60°C if necessary, until a clear solution
is obtained [3] [2].

e Storage: Aliquot the stock solution and store at -20°C. Avoid repeated freeze-thaw cycles to prevent
compound degradation [3].

This workflow outlines the key steps for preparing a DMSO stock solution:

Weigh Sardomozide
dihydrochloride

Add pre-warmed DMSO
(warm to 60°C if necessary)

Vortex/Sonicate until
clear solution forms

Aliquot and store at -20°C

Click to download full resolution via product page

Protocol 2: Preparation in Water

This protocol is for preparing an aqueous stock solution.

e Calculation: Weigh the required mass of Sardomozide dihydrochloride. For a 3.85 mg/mL stock
solution, use 3.85 mg of compound per 1 mL of sterile water.
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¢ Dissolution: Add the sterile water to the powder.

e Mixing: Vortex or sonicate the mixture briefly, with warming to 60°C if necessary, until the powder is
fully dissolved and a clear solution is achieved [3].

e Storage: Prepare the aqueous solution fresh for the best results, or aliquot and store at -20°C for
short-term use (e.g., one month) [3].

Application Notes for Biological Assays

e SAMDC Inhibition: Sardomozide dihydrochloride is a potent and selective inhibitor of S-
Adenosylmethionine decarboxylase (SAMDC) with an ICso value of 5 nM [1] [3] [4]. In cell assays,
treatment with 3 pM Sardomozide for 48 hours reduced intracellular SAMDC activity to 10% of
control levels [3] [5].

¢ Cell Line Resistance: Studies have generated resistant cell lines (e.g., CHO) by chronic exposure to
increasing concentrations of Sardomozide, from 0.1 uM up to 100 uM, over at least eight passages

[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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